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A Comprehensive Overview of the Potent PPARa Agonist for Drug Development Professionals

AM3102, a robust analog of the endogenous lipid messenger oleoylethanolamide (OEA), has
emerged as a significant subject of interest within the scientific community, particularly in the
fields of metabolic research and drug development. This technical guide provides a thorough
examination of AM3102, consolidating key data, experimental methodologies, and an
elucidation of its primary signaling pathway. Designed for researchers, scientists, and
professionals in drug development, this document aims to be a definitive resource on the core
aspects of AM3102.

Core Quantitative Data

AM3102 distinguishes itself through its potent and specific activity as a Peroxisome
Proliferator-Activated Receptor alpha (PPARa) agonist. The following tables summarize the
essential quantitative data that underscores its pharmacological profile.
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Parameter

Value

Description

EC50

100 + 21 nM

The half-maximal effective
concentration for the
transcriptional activation of the
PPARa receptor.

ED50

2.4 £ 1.8 mg/kg (i.p.)

The half-maximal effective
dose for prolonging feeding
latency in rats following

intraperitoneal injection.

Chemical Formula

C21H41NO2

The molecular formula of
AM3102.

Molecular Weight

339.56 g/mol

The molecular weight of
AM3102.

Mechanism of Action and Signaling Pathway

AM3102 exerts its biological effects primarily through the activation of PPARQ, a nuclear
receptor that plays a crucial role in the regulation of lipid metabolism and energy homeostasis.
Upon binding to PPARa, AM3102 initiates a cascade of molecular events that lead to changes

in gene expression, ultimately affecting physiological processes such as feeding behavior.

Activation of PPARa by AM3102 |leads to the regulation of a suite of target genes involved in
fatty acid transport and oxidation. This includes the upregulation of genes encoding for proteins
such as Fatty Acid Translocase (FAT/CD36), Carnitine Palmitoyltransferase 1 (CPT1), and
Acyl-CoA Oxidases. The increased expression of these genes enhances the uptake and

breakdown of fatty acids in tissues like the liver, leading to a reduction in circulating lipids and a
shift in energy metabolism. This modulation of lipid metabolism is believed to be a key factor in
the observed effects of AM3102 on satiety and food intake.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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